4-methoxy-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide

• IUPAC Name: 4-methoxy-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]benzamide
• InChI: InChI=1S/C15H18N2O3/c1-11-10-14(20-17-11)4-3-9-16-15(18)12-5-7-13(19-2)8-6-12/h5-8,10H,3-4,9H2,1-2H3,(H,16,18)
• InChI Key: BVHASQPCZZMIGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

4-methoxy-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide is a chemical compound with the molecular formula C15H18N2O3 and a molecular weight of 274.32. It is a derivative of isoxazole, a five-membered heterocyclic ring containing nitrogen and oxygen.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various spectroscopic techniques and confirmed by single-crystal X-ray diffraction analysis. In the single crystal, C–H…O hydrogen bonds between neighboring molecules form chains along the a-axis direction. The optimized structure calculated using density functional theory at the B3LYP/6–311 G (d,p) level is compared with the experimentally determined structure in the solid state.

Scientific Research Applications

Synthesis and Drug Development

• Compounds structurally related to "4-methoxy-N-(3-(3-methylisoxazol-5-yl)propyl)benzamide" have been synthesized for potential therapeutic applications. For instance, derivatives of benzamides and benzodifuranyl compounds have been explored for their anti-inflammatory and analgesic properties, showing promise as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activity (Abu-Hashem, Al-Hussain, Zaki, 2020). This suggests a potential route for developing new therapeutic agents based on the core structure of "this compound."

• Research into compounds with methoxybenzamide structures has also highlighted their potential in neuroprotection and the treatment of neurodegenerative diseases. A study on 5-aroylindoles, which share some structural similarities, showed selective inhibition against histone deacetylase 6 (HDAC6), potentially ameliorating Alzheimer's disease phenotypes by decreasing tau protein phosphorylation and aggregation, indicating neuroprotective activity (Lee et al., 2018).

Molecular Structural Analysis

• Detailed structural analysis of related compounds has been conducted to understand their chemical behavior and potential applications. For example, studies on substituted benzamides have been performed to explore their acid-base and redox behavior, providing insights into their chemical properties and potential as pharmaceuticals or in material science (Demir et al., 2015).